Cas no 2408971-36-6 (2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid)

2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid structure
2408971-36-6 structure
Product Name:2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid
CAS No:2408971-36-6
MF:C7H8F2O2
MW:162.134029388428
MDL:MFCD32268619
CID:5656027
PubChem ID:146081997
Update Time:2024-11-07

2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2408971-36-6
    • EN300-6763705
    • 2-{bicyclo[1.1.1]pentan-1-yl}-2,2-difluoroacetic acid
    • EN300-27719268
    • AT19878
    • 2-(1-Bicyclo[1.1.1]pentanyl)-2,2-difluoroacetic acid
    • 2-(BICYCLO[1.1.1]PENTAN-1-YL)-2,2-DIFLUOROACETIC ACID
    • Bicyclo[1.1.1]pentane-1-acetic acid, α,α-difluoro-
    • 2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid
    • 2-(1-bicyclo[1.1.1]pentanyl)-2,2-difluoro-acetic acid
    • 2-{bicyclo[1.1.1]pentan-1-yl}-2,2-difluoroaceticacid
    • MDL: MFCD32268619
    • Inchi: 1S/C7H8F2O2/c8-7(9,5(10)11)6-1-4(2-6)3-6/h4H,1-3H2,(H,10,11)
    • InChI Key: PZZRZPKOTHLOPY-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C12CC(C1)C2)F

Computed Properties

  • Exact Mass: 162.04923582g/mol
  • Monoisotopic Mass: 162.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.570±0.06 g/cm3(Predicted)
  • Boiling Point: 231.4±25.0 °C(Predicted)
  • pka: 1.31±0.10(Predicted)

2-{bicyclo1.1.1pentan-1-yl}-2,2-difluoroacetic acid Pricemore >>

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